Cas no 1361555-56-7 (3-Fluoro-6-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-6-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1361555-56-7
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4967709
• Update Time: 2025-11-01

3-Fluoro-6-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-6-3-5(4-7(14)10(6)15)9-2-1-8(16)11(20-9)12(17,18)19/h1-4H
• InChI Key： IGIISHFJXOYFJQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(=C(C(F)(F)F)N=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Fluoro-6-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine

3-Fluoro-6-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine: A Key Compound in Modern Pharmaceutical Research

3-Fluoro-6-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine is a synthetic organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. Its chemical identity, characterized by the CAS number 1361555-56-7, represents a complex arrangement of aromatic and heterocyclic rings, which contributes to its potential biological activity. This compound belongs to the class of pyridine derivatives, a family of molecules widely studied for their diverse applications in drug discovery and material science. The presence of multiple fluorine atoms and chlorine substituents in its molecular framework plays a critical role in modulating its physicochemical properties, making it a valuable candidate for further exploration in medicinal chemistry.

The 3-Fluoro substituent on the pyridine ring introduces electron-withdrawing effects, which can influence the molecule's reactivity and binding affinity to biological targets. Meanwhile, the 3,4,5-trichlorophenyl group provides a rigid aromatic platform, enhancing the compound's stability and enabling specific interactions with protein targets. The 2-(trifluoromethyl) moiety further amplifies the molecule's hydrophobicity and metabolic resistance, attributes that are highly desirable in the development of long-acting pharmaceutical agents. These structural features collectively position this compound as a promising lead molecule for the design of novel therapeutics.

Recent studies have highlighted the potential of 3-Fluoro-6-(3,4,5-trichlorophenyl)-2-(trif. fluoromethyl)pyridine in targeting inflammation-related pathways. A 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the NF-κB signaling cascade, a key mediator of inflammatory responses. This mechanism of action aligns with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's selectivity for specific kinase targets, as revealed by molecular docking simulations, suggests its potential as a multitarget therapeutic agent.

Advances in computational chemistry have further expanded the understanding of this compound's pharmacological profile. A 2024 study published in Chemical Research in Toxicology utilized machine learning algorithms to predict its interactions with various G-protein coupled receptors (GPCRs). The results indicated that the 3,4,5-trichlorophenyl group contributes significantly to ligand-receptor binding affinity, while the trifluoromethyl substituent modulates the molecule's metabolic stability. These findings underscore the importance of structural optimization in improving the compound's therapeutic efficacy and reducing off-target effects.

From a synthetic perspective, the preparation of 3-Fluoro-6-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control of reaction conditions. A 2022 report in Organic & Biomolecular Chemistry described a novel approach using palladium-catalyzed cross-coupling reactions to efficiently assemble the core pyridine scaffold. This method not only improves the yield of the target compound but also reduces the environmental impact of the synthesis process, aligning with the principles of green chemistry. The ability to scale up this synthesis is critical for its transition from laboratory research to industrial production.

Emerging research in nanotechnology has opened new avenues for the application of this compound. A 2023 study in Nano Letters explored its use as a functionalized ligand for gold nanoparticle synthesis. The trifluoromethyl group was found to enhance the colloidal stability of the nanoparticles, while the 3,4,5-trichlorophenyl moiety provided selective binding to specific surface functional groups. This dual functionality makes the compound a versatile building block for the development of nanomaterials with tailored properties for biomedical applications.

Despite its promising attributes, the compound's development faces challenges related to its biological activity. A 2024 review in Drug Discovery Today emphasized the need for further investigation into its toxicity profile. While preliminary studies suggest low acute toxicity, long-term effects on cellular metabolism remain understudied. This highlights the importance of comprehensive pharmacological profiling before advancing to clinical trials. The compound's potential for drug-drug interactions, particularly with metabolizing enzymes like CYP3A4, requires careful consideration in its therapeutic application.

Current trends in pharmaceutical research are increasingly focused on the development of multifunctional molecules that can address complex disease mechanisms. The 3-Fluoro-6-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine structure exemplifies this approach by incorporating elements that enhance both potency and selectivity. Its potential as a scaffold for further chemical modification offers exciting possibilities for the creation of next-generation therapeutics. Researchers are now exploring strategies to incorporate additional functional groups while maintaining the molecule's core stability, which could expand its therapeutic applications beyond the current scope.

As the field of medicinal chemistry continues to evolve, compounds like 3-Fluoro-6-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine will play an increasingly important role in drug discovery. The interplay between its structural features and biological activity provides a rich foundation for further investigation. With ongoing advancements in synthetic methods and computational modeling, this compound is poised to become a key player in the development of innovative treatments for a wide range of medical conditions.